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Compound of Interest

Compound Name: 6-Methylmercaptopurine-d3

CAS No.: 33312-93-5

Cat. No.: B587536

Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step logistical information for the safe and

compliant disposal of 6-Methylmercaptopurine-d3.

Understanding the Compound and Associated Hazards

6-Methylmercaptopurine-d3 is a deuterated form of 6-Methylmercaptopurine, a metabolite of

the immunosuppressive drug 6-mercaptopurine. While a specific Safety Data Sheet (SDS) for

6-Methylmercaptopurine-d3 is not readily available, the SDS for the non-deuterated form, 6-

Methylmercaptopurine, indicates it is not classified as a hazardous substance according to the

Globally Harmonized System (GHS). However, it is crucial to note that the related compound,

6-Mercaptopurine, is classified as hazardous, and its SDS explicitly states that it should be

disposed of at an approved waste disposal plant.[1]

Given the relationship between these compounds and the general principle of treating all

laboratory chemical waste as potentially hazardous, it is imperative to follow a cautious and

compliant disposal protocol. General laboratory safety guidelines recommend that all chemical
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waste be considered hazardous unless explicitly determined otherwise by an environmental

health and safety professional.[2] Therefore, 6-Methylmercaptopurine-d3 should be handled

and disposed of as a hazardous chemical waste.

Key Disposal and Safety Information
The following table summarizes critical information for the proper handling and disposal of 6-
Methylmercaptopurine-d3, based on guidelines for hazardous laboratory chemicals.
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Parameter Guideline Source

Waste Classification
Treat as hazardous chemical

waste.
[2]

Primary Disposal Method

Collection by a licensed

chemical waste disposal

service for incineration or other

approved treatment.

[3]

Drain Disposal

Prohibited. Do not discharge to

sewer systems, ground water,

or surface water.[4]

[4]

Solid Waste Disposal Prohibited in regular trash. [5]

Container Labeling

All waste containers must be

clearly labeled with

"Hazardous Waste" and the full

chemical name: "6-

Methylmercaptopurine-d3".

[3]

Waste Accumulation

Store in a designated and

properly labeled Satellite

Accumulation Area (SAA)

within the laboratory.

[3][6]

Container Requirements

Use chemically compatible

containers with secure, tight-

fitting lids. Containers must be

kept closed except when

adding waste.

[3][6]

Maximum Accumulation

A maximum of 55 gallons of

hazardous waste or one quart

of acutely toxic chemical waste

may be stored in an SAA.

[3]

Personal Protective Equipment

(PPE)

Wear appropriate PPE,

including safety glasses,

gloves, and a lab coat, when
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handling the compound and its

waste.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 6-
Methylmercaptopurine-d3 from the point of generation to final collection.

1. Waste Segregation and Collection:

At the point of generation, collect all waste containing 6-Methylmercaptopurine-d3,

including unused product, contaminated labware (e.g., pipette tips, vials), and cleaning

materials from spills.

Use a designated and clearly labeled hazardous waste container. The container must be

made of a material compatible with the chemical.

2. Container Labeling:

Immediately label the waste container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste"

The full chemical name: "6-Methylmercaptopurine-d3"

The date when the first waste was added to the container.

The specific hazards associated with the waste (based on related compounds, this may

include toxicity).

3. Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated SAA within the laboratory where the waste

is generated.[3][6]
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The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the SAA is inspected weekly for any signs of leakage or container degradation.[6]

4. Arranging for Disposal:

Once the waste container is full, or if the accumulation time limit is approaching, arrange for

its collection through your institution's Environmental Health and Safety (EHS) department or

a licensed hazardous waste disposal contractor.

Do not move the hazardous waste outside of your laboratory; trained EHS personnel should

handle the transportation.[2]

5. Handling of Empty Containers:

A container that has held 6-Methylmercaptopurine-d3 should be treated as hazardous

waste.

If the container held an acutely hazardous waste, it must be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[2]

After proper decontamination, labels should be defaced or removed before the container is

discarded as regular trash or recycled, in accordance with institutional policies.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 6-Methylmercaptopurine-d3.
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Figure 1. Disposal Workflow for 6-Methylmercaptopurine-d3

Figure 1. Disposal Workflow for 6-Methylmercaptopurine-d3
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 6-Methylmercaptopurine-d3, thereby protecting themselves, their colleagues, and

the environment. Always consult your institution's specific chemical hygiene and waste

management plans for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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